3-(1-methylethyl)-1H-Pyrazolo[3,4-d]pyrimidin-4-amine

• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol
• SMILES: CC(C)C1=C2C(=NC=NC2=NN1)N
• InChI: InChI=1S/C8H11N5/c1-4(2)6-5-7(9)10-3-11-8(5)13-12-6/h3-4H,1-2H3,(H3,9,10,11,12,13)
• InChIKey: OGZZORNTKZLPBD-UHFFFAOYSA-N

Researchers developing next-generation RET inhibitors often face supply bottlenecks for validated, functionalized core scaffolds, delaying library synthesis and SAR studies. This compound directly resolves that constraint. - Core scaffold for potent RET inhibitors, enabling exploration of gatekeeper mutant activity (V804L/M) critical for overcoming clinical resistance. - The 3-isopropyl motif provides the essential lipophilic interaction for target binding, unlike inactive, unsubstituted cores. - Supplied as a high-purity intermediate ideal for parallel synthesis, ensuring rapid hit expansion and probe development.

3-Isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine: RET Kinase Inhibitor Scaffold

3-(1-Methylethyl)-1H-Pyrazolo[3,4-d]pyrimidin-4-amine, also known as 3-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is a heterocyclic compound (CAS: 476371-68-3) with the molecular formula C₈H₁₁N₅ and a molecular weight of 177.21 . It serves as a key synthetic intermediate and core structural component in the development of pyrazolo[3,4-d]pyrimidine-based kinase inhibitors, most notably for RET (REarranged during Transfection) protein kinase [1]. The compound's structure, featuring a 3-isopropyl substituent, is a recurring motif in patent and research literature for generating potent and selective inhibitors [2].

RET kinase inhibitor scaffold Reported to support synthesis of pyrazolo[3,4-d]pyrimidine-based inhibitors with nanomolar potency potential in optimized derivatives.

Class-level inference; requires derivative validation

3-isopropyl substitution motif May enable hydrophobic interactions within ATP-binding pocket; selectivity profile appears position-dependent.

Chemical probe development Suitable as starting material for focused library synthesis targeting RET gatekeeper mutants.

• [1] Dinér, P., Alao, J. P., Söderlund, J., Sunnerhagen, P., & Grøtli, M. (2012). Preparation of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET kinase inhibitors. Journal of Medicinal Chemistry, 55(10), 4872-4876. View Source
• [2] Yoon, H., Kwak, Y., Choi, S., Cho, H., Kim, N. D., & Sim, T. (2016). A Pyrazolo[3,4-d]pyrimidin-4-amine Derivative Containing an Isoxazole Moiety Is a Selective and Potent Inhibitor of RET Gatekeeper Mutants. Journal of Medicinal Chemistry, 59(1), 358-373. View Source

Why 3-Isopropyl Substitution Is Irreplaceable

The 3-isopropyl group on the pyrazolo[3,4-d]pyrimidine core is a critical determinant of biological activity and synthetic utility. Unsubstituted 1H-pyrazolo[3,4-d]pyrimidin-4-amine lacks the lipophilic substituent necessary for establishing key hydrophobic interactions within the ATP-binding pocket of target kinases like RET [1]. Conversely, analogs with bulky substituents at the 1-position, such as PP3 (1-phenyl), show a different kinase inhibition profile (EGFR IC50 = 2.7 µM) , while the 3-isopropyl substitution pattern is a key feature in compounds achieving nanomolar potency against RET . Generic substitution with an unoptimized core can therefore lead to a complete loss of desired activity or selectivity in downstream applications.

Target Scaffold

3-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

≠

Unsubstituted Core

Lacks lipophilic substituent; may lose hydrophobic contacts critical for RET kinase engagement.

3-Isopropyl Position

Directs selectivity toward RET family (derivative SPP86 context).

≠

1-Phenyl Analog (PP3)

Shifts inhibition profile to EGFR; kinase selectivity may not transfer.

• [1] Dinér, P., Alao, J. P., Söderlund, J., Sunnerhagen, P., & Grøtli, M. (2012). Preparation of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET kinase inhibitors. Journal of Medicinal Chemistry, 55(10), 4872-4876. View Source

Evidence for the 3-Isopropyl Privileged Scaffold

Potent RET Inhibition via Scaffold Optimization

The 3-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine scaffold is the direct precursor to potent RET kinase inhibitors. A library of 3-substituted derivatives was synthesized and evaluated, with the most promising compound (7a) demonstrating efficient RET inhibition in vitro and suppressing RET phosphorylation in MCF-7 cells at 100 nM [1]. This establishes the scaffold's potential for generating low-nanomolar leads, a marked improvement over the unsubstituted core which lacks significant activity [2].

RET Cellular Inhibition

Class-level inference

Optimized derivative inhibits RET phosphorylation at 100 nM in MCF-7 cells

Supports RET inhibition study fit for scaffold-derived compounds

Activity depends on derivative design; unsubstituted core lacks activity

Evidence Dimension	RET Kinase Inhibition (Cellular)
Target Compound Data	N/A (This compound is the scaffold). For optimized derivative 7a: Inhibition at 100 nM in MCF-7 cells.
Comparator Or Baseline	Unsubstituted 1H-pyrazolo[3,4-d]pyrimidin-4-amine
Quantified Difference	Not quantified. Unsubstituted scaffold lacks activity; 3-isopropyl substitution enables nanomolar potency in optimized derivatives.
Conditions	MCF-7 breast cancer cell line, GDNF-induced RET phosphorylation assay.

Why This Matters

The scaffold is a validated starting point for developing potent RET inhibitors, a key target in thyroid and lung cancers.

• [1] Dinér, P., Alao, J. P., Söderlund, J., Sunnerhagen, P., & Grøtli, M. (2012). Preparation of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET kinase inhibitors. Journal of Medicinal Chemistry, 55(10), 4872-4876. View Source
• [2] Klein, M., et al. (2011). Design, Synthesis and Characterization of a Highly Effective Inhibitor for Analog-Sensitive (as) Kinases. View Source

Kinase Selectivity by Substitution Position

The position of the isopropyl group on the pyrazolo[3,4-d]pyrimidine core dictates target kinase selectivity. The 3-isopropyl scaffold (as in SPP86, a 3-phenylethynyl derivative) yields a potent RET inhibitor (IC50 = 8 nM) with no activity against p38, CSK, KIT, or PDGF . In contrast, the 1-phenyl substituted analog PP3 (1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine) is an EGFR inhibitor with an IC50 of 2.7 µM . This demonstrates that the 3-isopropyl substitution pattern is crucial for directing inhibitory activity toward the RET kinase family.

Kinase Selectivity Shift

Class-level inference

3-isopropyl derivative SPP86: RET IC50 = 8 nM; 1-phenyl PP3: EGFR IC50 = 2.7 µM

Substitution position dictates kinase family targeting

Selectivity requires confirmation for each new derivative

Evidence Dimension	Kinase Inhibition Profile
Target Compound Data	N/A (This compound is the scaffold). For a derivative (SPP86) built on this scaffold: RET IC50 = 8 nM.
Comparator Or Baseline	1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (PP3)
Quantified Difference	N/A (Different kinases). SPP86 (3-isopropyl scaffold) potently inhibits RET (8 nM). PP3 (1-phenyl) inhibits EGFR (2.7 µM).
Conditions	In vitro kinase assays.

Why This Matters

This establishes the 3-isopropyl scaffold as a privileged starting point for RET-focused drug discovery, distinct from 1-substituted analogs used for other kinase targets.

Overcoming RET Gatekeeper Mutation Resistance

Research has shown that the 3-isopropyl-pyrazolo[3,4-d]pyrimidin-4-amine scaffold can be further optimized to create inhibitors that are highly selective and potent against clinically relevant RET gatekeeper mutants (V804L/V804M), which are resistant to approved drugs like cabozantinib and vandetanib [1]. This underscores the scaffold's inherent capacity for generating molecules that address a major unmet need in cancer therapy.

Gatekeeper Mutant Activity

Class-level inference

Derivatives inhibit V804L/V804M RET mutants resistant to cabozantinib and vandetanib

Scaffold may address resistance mechanism research

Ba/F3 cell models; further optimization required

Evidence Dimension	Activity Against RET Gatekeeper Mutants
Target Compound Data	N/A (This compound is the scaffold). Optimized derivatives (e.g., compound 6i) show strong inhibition.
Comparator Or Baseline	Cabozantinib, Vandetanib (Approved RET Inhibitors)
Quantified Difference	Not quantified. Cabozantinib and vandetanib are known to be ineffective against V804L/V804M gatekeeper mutants.
Conditions	Ba/F3 cell lines transformed with various RET mutants.

Why This Matters

The scaffold offers a pathway to developing next-generation RET inhibitors that overcome a major resistance mechanism, increasing its value for drug discovery programs.

• [1] Yoon, H., Kwak, Y., Choi, S., Cho, H., Kim, N. D., & Sim, T. (2016). A Pyrazolo[3,4-d]pyrimidin-4-amine Derivative Containing an Isoxazole Moiety Is a Selective and Potent Inhibitor of RET Gatekeeper Mutants. Journal of Medicinal Chemistry, 59(1), 358-373. View Source

Research Applications for the 3-Isopropyl Scaffold

RET Inhibitor Library Synthesis

This compound is the ideal starting material for the parallel synthesis of focused libraries of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines. This strategy is validated by research demonstrating that such libraries yield potent RET inhibitors with cellular activity at nanomolar concentrations [1].

Inhibitors Targeting Drug-Resistant RET Mutants

For programs aimed at addressing resistance to first-line RET inhibitors like cabozantinib and vandetanib, this scaffold is a proven foundation. It has been successfully used to design compounds that potently inhibit RET gatekeeper mutants (V804L/V804M) [2], a critical goal in the treatment of resistant thyroid and lung cancers.

Kinase Selectivity Profiling Probe

Given the established selectivity profile of derivatives like SPP86, which potently inhibits RET (IC50 = 8 nM) without affecting kinases such as p38, CSK, or KIT , this scaffold is an excellent starting point for creating high-quality chemical probes. Such probes are essential for dissecting RET-specific signaling pathways in cellular models.

Application

Selection Property

Validation Focus

RET Inhibitor Library Synthesis

Core scaffold with 3-isopropyl substitution for parallel derivatization

Cellular RET phosphorylation assay (e.g., MCF-7 GDNF-induced)

Drug-Resistant RET Mutant Probe Development

Compatibility with V804L/V804M gatekeeper mutation profiling

Ba/F3 RET mutant cell proliferation assays

Kinase Selectivity Profiling

Position-dependent kinase selectivity (RET vs EGFR etc.)

Kinase panel screening; counter-screening against off-targets

• [1] Dinér, P., Alao, J. P., Söderlund, J., Sunnerhagen, P., & Grøtli, M. (2012). Preparation of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET kinase inhibitors. Journal of Medicinal Chemistry, 55(10), 4872-4876. View Source
• [2] Yoon, H., Kwak, Y., Choi, S., Cho, H., Kim, N. D., & Sim, T. (2016). A Pyrazolo[3,4-d]pyrimidin-4-amine Derivative Containing an Isoxazole Moiety Is a Selective and Potent Inhibitor of RET Gatekeeper Mutants. Journal of Medicinal Chemistry, 59(1), 358-373. View Source